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Compound of Interest

Compound Name:
Methyl 2-(3-

aminophenoxy)acetate

Cat. No.: B3106341 Get Quote

Methyl 2-(3-aminophenoxy)acetate is a chemical compound with potential as a building block

in the synthesis of more complex molecules for drug discovery. However, a comprehensive

review of publicly available scientific literature and patent databases reveals a notable absence

of specific case studies detailing its direct application in the development of drug candidates.

While the broader class of phenoxyacetic acid derivatives has been explored for various

therapeutic targets, specific examples originating from Methyl 2-(3-aminophenoxy)acetate
are not prominently documented.

Chemical Properties and Potential as a Scaffold
Methyl 2-(3-aminophenoxy)acetate possesses a versatile structure for medicinal chemistry

applications. The molecule contains several key functional groups that can be readily modified:

an aniline-like amino group, a phenoxy ether linkage, and a methyl ester. These features allow

for its use as a scaffold to introduce diverse chemical functionalities and explore structure-

activity relationships.
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Property Value Source

Molecular Formula C₉H₁₁NO₃ [1]

Molecular Weight 181.19 g/mol [1]

IUPAC Name
methyl 2-(3-

aminophenoxy)acetate
[1]

CAS Number 158196-47-5 [1]

The phenoxyacetic acid moiety, in a general sense, is present in various compounds with

demonstrated biological activities, including antibacterial, antifungal, and anti-inflammatory

properties.[2] This suggests that derivatives of Methyl 2-(3-aminophenoxy)acetate could

potentially be synthesized to target a range of biological pathways.

Synthetic Utility
The chemical reactivity of Methyl 2-(3-aminophenoxy)acetate makes it a useful starting

material for creating libraries of compounds for high-throughput screening. The amino group

can be acylated, alkylated, or used in coupling reactions to introduce a variety of substituents.

The ester can be hydrolyzed to the corresponding carboxylic acid, which can then be converted

to amides or other ester derivatives.

Below is a generalized workflow illustrating the potential synthetic transformations of Methyl 2-
(3-aminophenoxy)acetate.

Methyl 2-(3-aminophenoxy)acetate

Amine Modification
(e.g., Acylation, Alkylation)

R-X

Ester Modification
(e.g., Hydrolysis, Amidation)

H₂O or R₂NH

Diverse Chemical Library
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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